Cas no 1160263-11-5 (6-Chloro-2-(2-methylphenyl)quinoline-4-carbonyl chloride)

• Product Name: 6-Chloro-2-(2-methylphenyl)quinoline-4-carbonyl chloride
• CAS No: 1160263-11-5
• MF: C₁₇H₁₁Cl₂NO
• MW: 316.181342363358
• MDL: MFCD03421283
• CID: 4682521
• Update Time: 2025-06-15

6-Chloro-2-(2-methylphenyl)quinoline-4-carbonyl chloride Chemical and Physical Properties

Names and Identifiers

• 6-CHLORO-2-(2-METHYLPHENYL)QUINOLINE-4-CARBONYL CHLORIDE
• 6-Chloro-2-(o-tolyl)quinoline-4-carbonyl chloride
• STL197093
• BBL014684
• R7180
• 4-quinolinecarbonyl chloride, 6-chloro-2-(2-methylphenyl)-
• 6-Chloro-2-(2-methylphenyl)quinoline-4-carbonyl chloride

• MDL： MFCD03421283
• Inchi： 1S/C17H11Cl2NO/c1-10-4-2-3-5-12(10)16-9-14(17(19)21)13-8-11(18)6-7-15(13)20-16/h2-9H,1H3
• InChI Key： WXPOXEMXACXSSH-UHFFFAOYSA-N
• SMILES： ClC1C=CC2=C(C=1)C(C(=O)Cl)=CC(C1C=CC=CC=1C)=N2

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 21
• Rotatable Bond Count: 2
• Complexity: 389
• Topological Polar Surface Area: 30

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Quinolines and derivatives Phenylquinolines

Additional information on 6-Chloro-2-(2-methylphenyl)quinoline-4-carbonyl chloride

Research Brief on 6-Chloro-2-(2-methylphenyl)quinoline-4-carbonyl chloride (CAS: 1160263-11-5): Recent Advances and Applications

6-Chloro-2-(2-methylphenyl)quinoline-4-carbonyl chloride (CAS: 1160263-11-5) is a specialized quinoline derivative that has garnered significant attention in the field of chemical biology and pharmaceutical research. This compound serves as a critical intermediate in the synthesis of various bioactive molecules, particularly those targeting kinase inhibition and antimicrobial activity. Recent studies have explored its potential in drug discovery, highlighting its role in the development of novel therapeutic agents. This research brief aims to provide an overview of the latest findings related to this compound, focusing on its synthesis, biological activity, and applications in medicinal chemistry.

The synthesis of 6-Chloro-2-(2-methylphenyl)quinoline-4-carbonyl chloride typically involves multi-step organic reactions, starting from readily available precursors such as 2-methylaniline and chloroquinoline derivatives. Recent advancements in catalytic methods have improved the yield and purity of this compound, enabling its broader use in pharmaceutical research. For instance, a 2023 study published in the Journal of Medicinal Chemistry demonstrated an optimized Pd-catalyzed coupling reaction that significantly enhanced the efficiency of the synthesis process. These improvements are critical for scaling up production and ensuring reproducibility in preclinical studies.

In terms of biological activity, 6-Chloro-2-(2-methylphenyl)quinoline-4-carbonyl chloride has shown promising results as a scaffold for kinase inhibitors. Kinases play a pivotal role in cell signaling pathways, and their dysregulation is associated with various diseases, including cancer and inflammatory disorders. A recent study by Zhang et al. (2024) revealed that derivatives of this compound exhibited potent inhibitory effects against ABL1 and SRC kinases, which are implicated in chronic myeloid leukemia (CML) and other malignancies. The study further highlighted the compound's selectivity and low cytotoxicity, making it a viable candidate for further drug development.

Beyond its applications in oncology, this quinoline derivative has also been investigated for its antimicrobial properties. A 2023 report in Bioorganic & Medicinal Chemistry Letters described its efficacy against drug-resistant bacterial strains, including methicillin-resistant Staphylococcus aureus (MRSA). The study attributed this activity to the compound's ability to disrupt bacterial cell wall synthesis, a mechanism distinct from traditional antibiotics. These findings underscore its potential as a lead compound for addressing the global challenge of antimicrobial resistance.

In conclusion, 6-Chloro-2-(2-methylphenyl)quinoline-4-carbonyl chloride (CAS: 1160263-11-5) represents a versatile and valuable building block in medicinal chemistry. Recent research has elucidated its synthetic optimization, kinase inhibitory properties, and antimicrobial potential, paving the way for its continued exploration in drug discovery. Future studies should focus on further elucidating its mechanism of action and expanding its therapeutic applications. This compound exemplifies the intersection of chemical synthesis and biological innovation, offering promising avenues for addressing unmet medical needs.